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Standard Operating Procedure: Safe Handling of
lodorphine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: lodorphine

Cat. No.: B10829100

This document provides essential safety and logistical information for the handling of
lodorphine, a potent, light-sensitive, crystalline solid. Adherence to these guidelines is
mandatory to ensure the safety of all laboratory personnel and the integrity of the research
being conducted.

Personal Protective Equipment (PPE)

Due to the potent nature of lodorphine, a comprehensive PPE protocol is required at all times.
The following table summarizes the minimum PPE requirements.
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Item Specification Purpose
Double-gloving with nitrile Prevents skin contact and
gloves (inner layer) and absorption. The outer glove
Gloves chemical-resistant gloves should be changed

(outer layer, e.g., neoprene or
butyl rubber).

immediately upon
contamination.

Eye Protection

Chemical splash goggles that
meet ANSI Z87.1 standards.

Protects eyes from splashes

and airborne particles.

Respiratory Protection

A NIOSH-approved respirator
with P100 cartridges. A
powered air-purifying respirator
(PAPR) may be required for

high-risk procedures.

Prevents inhalation of airborne

particles.

Lab Coat

A disposable, cuffed, and fluid-
resistant lab coat.

Protects clothing and skin from

contamination.

Footwear

Closed-toe shoes made of a

non-porous material.

Protects feet from spills.

Operational Plan for Handling lodorphine

2.1. Receiving and Storage

e Upon receipt, inspect the container for any signs of damage or leakage in a designated

containment area.

o Store lodorphine in a securely locked, ventilated, and light-proof cabinet, away from

incompatible materials.

o The storage area should be clearly labeled with a "High Potency Compound" warning sign.

2.2. Weighing and Solution Preparation

 All handling of solid lodorphine must be conducted within a certified chemical fume hood or

a containment ventilated enclosure (CVE).
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o Use dedicated, clearly labeled equipment (spatulas, weigh boats, etc.) for lodorphine.

e When preparing solutions, add the solvent to the weighed lodorphine slowly to avoid
splashing.

Emergency Procedures

3.1. Spill Response

e Small Spills (less than 100mg):

o

Alert personnel in the immediate area.

o

Wearing appropriate PPE, cover the spill with an absorbent material designed for chemical
spills.

o

Gently collect the absorbent material into a labeled hazardous waste container.

[¢]

Clean the spill area with a suitable deactivating solution, followed by a detergent and
water.

e Large Spills (more than 100mg):

o Evacuate the laboratory immediately.

o Alert the Emergency Response Team and the Laboratory Safety Officer.

o Restrict access to the area until it has been decontaminated by trained personnel.
3.2. Personnel Exposure

» Skin Contact: Immediately remove contaminated clothing and wash the affected area with
copious amounts of soap and water for at least 15 minutes.

» Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15
minutes, holding the eyelids open.

 Inhalation: Move the affected person to fresh air.
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 Ingestion: Do not induce vomiting.

In all cases of exposure, seek immediate medical attention.

Disposal Plan

All lodorphine waste is considered hazardous and must be disposed of accordingly.

e Solid Waste: Collect all contaminated solid waste (e.g., gloves, weigh boats, absorbent pads)
in a clearly labeled, sealed hazardous waste container.

» Liquid Waste: Collect all liquid waste containing lodorphine in a sealed, labeled, and
chemical-resistant hazardous waste container.

» Disposal: All lodorphine waste must be disposed of through the institution's hazardous
waste management program. Do not dispose of lodorphine down the drain.

Quantitative Data

Table 1: Physical and Chemical Properties of lodorphine

Property Value

Molecular Formula C21H22INO4

Molecular Weight 495.31 g/mol

Appearance White to off-white crystalline solid

Melting Point 178-182 °C

Solubility ?oluble in DMSO and ethanol; sparingly soluble
in water.

Vapor Pressure 0.002 Pa at 25 °C

Table 2: Toxicological Data for lodorphine
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Parameter Value Species
LDso (Oral) 5 mg/kg Rat
LDso (Dermal) 20 mg/kg Rabbit
LCso (Inhalation) 0.1 mg/L (4 hours) Rat
Primary Routes of Exposure Inhalation, dermal absorption, N/A

ingestion

Experimental Workflow Diagram
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Caption: Workflow for the safe handling of lodorphine.
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¢ To cite this document: BenchChem. [Standard Operating Procedure: Safe Handling of
lodorphine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10829100#personal-protective-equipment-for-
handling-iodorphine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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